3”-Hydroxy Simvastatin Acid Sodium Salt
3”-Hydroxy Simvastatin Acid Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1316302-95-0
VCID:
VC0018346
InChI:
InChI=1S/C25H40O7.Na/c1-14-10-17-7-6-15(2)20(9-8-18(27)12-19(28)13-22(29)30)23(17)21(11-14)32-24(31)25(4,5)16(3)26;/h6-7,10,14-16,18-21,23,26-28H,8-9,11-13H2,1-5H3,(H,29,30);/q;+1/p-1/t14-,15-,16?,18+,19+,20-,21-,23-;/m0./s1
SMILES:
CC1CC(C2C(C(C=CC2=C1)C)CCC(CC(CC(=O)[O-])O)O)OC(=O)C(C)(C)C(C)O.[Na+]
Molecular Formula:
C25H39NaO7
Molecular Weight:
474.57
3”-Hydroxy Simvastatin Acid Sodium Salt
CAS No.: 1316302-95-0
Reference Standards
VCID: VC0018346
Molecular Formula: C25H39NaO7
Molecular Weight: 474.57
| CAS No. | 1316302-95-0 |
|---|---|
| Product Name | 3”-Hydroxy Simvastatin Acid Sodium Salt |
| Molecular Formula | C25H39NaO7 |
| Molecular Weight | 474.57 |
| IUPAC Name | sodium;(3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(3-hydroxy-2,2-dimethylbutanoyl)oxy-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C25H40O7.Na/c1-14-10-17-7-6-15(2)20(9-8-18(27)12-19(28)13-22(29)30)23(17)21(11-14)32-24(31)25(4,5)16(3)26;/h6-7,10,14-16,18-21,23,26-28H,8-9,11-13H2,1-5H3,(H,29,30);/q;+1/p-1/t14-,15-,16?,18+,19+,20-,21-,23-;/m0./s1 |
| Standard InChIKey | ZPJKYDOIVNLPOY-OUGLAQDPSA-M |
| SMILES | CC1CC(C2C(C(C=CC2=C1)C)CCC(CC(CC(=O)[O-])O)O)OC(=O)C(C)(C)C(C)O.[Na+] |
| Last Modified | Aug 20 2021 |
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